3-[(3,4-dimethylphenyl)sulfonyl]-N-(4-methoxyphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 10-(3,4-dimethylphenyl)sulfonyl-N-(4-methoxyphenyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C22H19N5O3S2/c1-13-4-9-17(12-14(13)2)32(28,29)22-21-24-20(23-15-5-7-16(30-3)8-6-15)19-18(10-11-31-19)27(21)26-25-22/h4-12H,1-3H3,(H,23,24)
• InChI Key: ZEJWNGNCHBHFPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CS4)NC5=CC=C(C=C5)OC)C
• Molecular Formula: C22H19N5O3S2
• Molecular Weight: 465.6 g/mol

Description

3-[(3,4-dimethylphenyl)sulfonyl]-N-(4-methoxyphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C22H19N5O3S2 and its molecular weight is 465.55. The purity is usually 95%.
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Scientific Research Applications

Potential as Serotonin 5-HT6 Receptor Antagonists

The compound is closely related to others within its class that have been synthesized and studied for their binding affinity and inhibitory effects on cellular responses to serotonin, particularly as potent and selective serotonin 5-HT6 receptor antagonists. These compounds demonstrate significant activity in functional assays, with some showing high selectivity for 5-HT6 receptors over 5-HT2A and 5-HT2B receptors, indicating their potential for further development into therapeutic agents for conditions where modulation of the serotonin system is beneficial (Ivachtchenko et al., 2010).

Synthesis of Fused Pyrimidine Derivatives

Another study highlights the synthesis of new fused pyrimidine derivatives, including pyrazolo[1,5-a]pyrimidines, triazolo[1,5-a]pyrimidines, and pyrimido[1,2-a]benzimidazoles, incorporating the phenylsulfonyl moiety. These compounds were developed through a facile, efficient, and one-pot procedure and evaluated as Aurora-A kinase inhibitors. Notably, some derivatives demonstrated cytotoxic activity against tumor cell lines, comparable to Doxorubicin, indicating their potential as anticancer agents (Shaaban et al., 2011).

Antimicrobial Activities

Research also encompasses the synthesis of thieno and furopyrimidine derivatives with demonstrated antimicrobial activities. Such studies provide a basis for developing new antibiotics or antimicrobial agents that could be effective against various bacterial strains. The structural diversity within these compounds allows for the exploration of structure-activity relationships to identify potent antimicrobial agents (Hossain & Bhuiyan, 2009).

Inhibition of MRSA and VRE

Further extending its potential applications, derivatives within the same chemical family have been found to exhibit antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE), two critical pathogens responsible for hospital-acquired infections. This indicates the compound's relevance in addressing resistance challenges in infectious disease management (Sanad et al., 2021).